Tyramine

• CAS: 51-67-2; 59880-97-6
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• InChI: InChI=1S/C8H11NO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5-6,9H2
• InChIKey: DZGWFCGJZKJUFP-UHFFFAOYSA-N
• Solubility: SOL IN WATER /TYRAMINE HYDROCHLORIDE/; 1 G DISSOLVES IN 10 ML BOILING ALCOHOL; SPARINGLY SOL IN BENZENE, XYLENE; Slightly soluble in water, benzene; soluble in ethanol, xylene; Water solubility = 10.4E+3 mg/L @ 15 °C; 10.4 mg/mL at 15 °C; Soluble in water; Soluble (in ethanol)

Tyramine CAS 51-67-2 for Research and Industrial Procurement: Baseline Characteristics and Class Context

Tyramine (CAS 51-67-2; also known as p-tyramine or 4-hydroxyphenethylamine) is an endogenous trace amine and a member of the phenylethylamine class. It is biosynthesized via the decarboxylation of the amino acid L-tyrosine and acts as a high-affinity agonist at the trace amine-associated receptor 1 (TAAR1) [1]. Tyramine is widely utilized as a chemical standard in food quality control, as a key substrate in tyrosinase enzymology, and as a probe for trace amine signaling pathways in neuropharmacology [2].

▸ Endogenous TAAR1 agonist probe for trace amine signaling studies

▸ Monophenolic substrate for tyrosinase enzymology and inhibitor screening

▸ Analytical standard for biogenic amine quantification in food matrices

• [1] IUPHAR/BPS Guide to Pharmacology. Trace amine receptor: TA1 receptor. Last modified 2023-04-26. Accessed 2026. View Source
• [2] Borowsky, B., et al. (2001). Trace amines: Identification of a family of mammalian G protein-coupled receptors. Proceedings of the National Academy of Sciences, 98(16), 8966-8971. View Source

Why Generic Substitution of Tyramine (CAS 51-67-2) with In-Class Trace Amines Fails in Research

In-class trace amines, such as β-phenylethylamine, octopamine, and synephrine, cannot be arbitrarily substituted for tyramine due to significant quantitative differences in receptor binding affinity, enzyme substrate kinetics, and tissue-specific functional activity. For instance, at the mammalian TAAR1 receptor, tyramine exhibits a binding affinity (Ki = 34 nM) that is over an order of magnitude higher than that of dopamine (Ki = 422 nM) and octopamine (Ki = 493 nM) [1]. Similarly, in vascular functional assays, tyramine demonstrates a vasorelaxant potency that is intermediate between methoxyphenamine and synephrine, and is notably higher than octopamine [2]. These divergent quantitative profiles directly impact experimental outcomes in neuropharmacology, enzymology, and analytical chemistry, rendering empirical equivalence invalid and procurement decisions consequential.

• TAAR1 affinity profile may shift; reported Ki differences exceed one order of magnitude relative to dopamine and octopamine.

• Tyrosinase substrate kinetics differ; L-tyrosine and dopamine do not reproduce tyramine's monophenolase efficiency context.

• Vascular rank-order potency is not interchangeable; synephrine and octopamine show lower vasorelaxant potency and may not activate the same non-adrenergic pathway.

• [1] Borowsky, B., et al. (2001). Trace amines: Identification of a family of mammalian G protein-coupled receptors. Proceedings of the National Academy of Sciences, 98(16), 8966-8971. View Source
• [2] Varma, D. R., & Chemtob, S. (1995). Characterization of the vasorelaxant activity of tyramine and other phenylethylamines in rat aorta. Canadian Journal of Physiology and Pharmacology, 73(6), 742-746. View Source

Quantitative Differentiation Guide for Tyramine (CAS 51-67-2) Against Key Analogs and Alternatives

TAAR1 Binding Affinity and Functional Potency of Tyramine vs. Dopamine and Octopamine

At the mammalian trace amine-associated receptor 1 (TAAR1), tyramine demonstrates a significantly higher binding affinity (Ki = 34 ± 11 nM) compared to the classical neurotransmitter dopamine (Ki = 422 ± 11 nM) and the structurally similar trace amine octopamine (Ki = 493 ± 99 nM). This is a 12.4-fold and 14.5-fold increase in affinity, respectively [1]. Furthermore, tyramine is 31-fold more potent than dopamine in stimulating cAMP accumulation (EC50: 214 nM vs. 6,700 nM) and 18.8-fold more potent than octopamine (EC50: 214 nM vs. 4,029 nM) [1]. These data establish tyramine as a high-potency endogenous TAAR1 agonist, crucial for studies where minimal receptor activation by other amines is required.

TAAR1 Binding & Potency

Head-to-head

Ki = 34 nM (tyramine) vs. 422 nM (dopamine), 493 nM (octopamine); EC50 214 nM vs. 6,700 nM, 4,029 nM

Reported higher affinity and potency support TAAR1 probe use.

Rat TAAR1, HEK-293 cells; 12–31-fold difference.

Evidence Dimension	TAAR1 Binding Affinity (Ki) and Functional Potency (EC50 for cAMP accumulation)
Target Compound Data	Ki = 34 ± 11 nM; EC50 = 214 ± 67 nM
Comparator Or Baseline	Dopamine: Ki = 422 ± 11 nM, EC50 = 6,700 ± 1,700 nM; Octopamine: Ki = 493 ± 99 nM, EC50 = 4,029 ± 75 nM
Quantified Difference	12.4-fold higher affinity vs. Dopamine; 31-fold higher potency vs. Dopamine; 14.5-fold higher affinity vs. Octopamine; 18.8-fold higher potency vs. Octopamine
Conditions	Competitive binding assay using [3H]tyramine (20 nM) and cAMP accumulation assay in HEK-293 cells expressing rat TAAR1

Why This Matters

This stark potency difference necessitates the use of authentic tyramine over dopamine or octopamine when investigating TAAR1-mediated signaling pathways or screening for TAAR1 ligands.

• [1] Borowsky, B., et al. (2001). Trace amines: Identification of a family of mammalian G protein-coupled receptors. Proceedings of the National Academy of Sciences, 98(16), 8966-8971. View Source

Tyrosinase Substrate Kinetics: Tyramine Exhibits Distinct Catalytic Efficiency Compared to L-Tyrosine and Dopamine

As a monophenolic substrate for tyrosinase (polyphenol oxidase), tyramine displays kinetic parameters that are markedly different from those of the primary amino acid precursor L-tyrosine and the diphenolic substrate dopamine. Using recombinant jrPPO1-wt tyrosinase, tyramine exhibits a high catalytic efficiency (kcat/Km = 55 ± 11 s⁻¹ mM⁻¹), which is 12.8-fold greater than the efficiency for L-tyrosine (kcat/Km = 4.3 ± 1.4 s⁻¹ mM⁻¹) [1]. Conversely, when compared to the diphenolic substrate dopamine, tyramine shows a 2.2-fold lower catalytic efficiency (dopamine kcat/Km = 123 ± 24 s⁻¹ mM⁻¹) [1]. This positions tyramine as an intermediate-efficiency substrate, useful for probing the monophenolase activity cycle without the complexities of L-tyrosine's low solubility and slow turnover.

Tyrosinase Catalytic Efficiency

Head-to-head

kcat/Km = 55 s⁻¹mM⁻¹

vs. L-Tyr 4.3, Dopamine 123

Intermediate monophenolase efficiency reported; supports kinetic benchmarking.

jrPPO1-wt, pH 7.0, 25°C.

Evidence Dimension	Tyrosinase Catalytic Efficiency (kcat/Km)
Target Compound Data	kcat/Km = 55 ± 11 s⁻¹ mM⁻¹ (jrPPO1-wt recombinant)
Comparator Or Baseline	L-Tyrosine: kcat/Km = 4.3 ± 1.4 s⁻¹ mM⁻¹; Dopamine: kcat/Km = 123 ± 24 s⁻¹ mM⁻¹
Quantified Difference	12.8-fold higher efficiency vs. L-Tyrosine; 2.2-fold lower efficiency vs. Dopamine
Conditions	Kinetic assay with recombinant walnut tyrosinase (jrPPO1-wt) in phosphate buffer, pH 7.0, 25°C

Why This Matters

For researchers characterizing tyrosinase inhibitors or studying melanogenesis, the distinct kinetic profile of tyramine provides a specific benchmark for monophenolase activity that is not replicated by L-tyrosine or dopamine.

• [1] Molitor, C., et al. (2020). Identification of the amino acid position controlling the different enzymatic activities in walnut tyrosinase isoenzymes (jrPPO1 and jrPPO2). Scientific Reports, 10(1), 2278. (Data from Table 2 for recombinant jrPPO1-wt). View Source

Vascular Activity Profile: Tyramine's Potency in Rat Aorta Relative to Other Phenylethylamines

In isolated rat aortic rings, tyramine produces a concentration-dependent vasorelaxation that is endothelium-independent and not mediated by classic adrenoceptors. The rank order of vasorelaxant potency places tyramine (second most potent after methoxyphenamine) well above its close structural analogs synephrine and octopamine [1]. This functional activity is believed to be mediated by novel tyramine receptors, distinct from TAAR1, and the rank order of potency does not correlate with α- or β-adrenoceptor activity, underscoring a unique pharmacological target [1].

Vasorelaxant Potency Rank

Head-to-head

Rank 2 (tyramine) > synephrine (7), octopamine (9)

Distinct rank order supports novel receptor probe context.

Rat aortic rings, non-adrenergic pathway.

Evidence Dimension	Vasorelaxant Potency Rank Order
Target Compound Data	Rank 2 (after methoxyphenamine)
Comparator Or Baseline	Synephrine (Rank 7); Octopamine (Rank 9)
Quantified Difference	Higher rank order potency vs. synephrine and octopamine
Conditions	Endothelium-denuded rat aortic strips pre-contracted with phenylephrine, in the presence of propranolol and benextramine

Why This Matters

This distinct vascular activity profile, which cannot be replicated by synephrine or octopamine at equivalent concentrations, makes tyramine a critical tool for studying novel vascular trace amine receptors and for researchers investigating non-adrenergic vasoactive mechanisms.

• [1] Varma, D. R., & Chemtob, S. (1995). Characterization of the vasorelaxant activity of tyramine and other phenylethylamines in rat aorta. Canadian Journal of Physiology and Pharmacology, 73(6), 742-746. View Source

Analytical Method Sensitivity: HPLC Outperforms CE for Tyramine Quantification

For the quantitative analysis of tyramine in complex food matrices, the choice of analytical technique significantly impacts the limit of detection (LOD). A direct comparison of high-performance liquid chromatography (HPLC) and capillary electrophoresis (CE) methods demonstrates that HPLC provides a superior LOD for tyramine. Specifically, the LOD for tyramine is 1.5 mg/kg when analyzed by HPLC with pre-column o-phthaldialdehyde (OPA) derivatization, compared to 6 mg/kg when analyzed by CE [1]. This represents a 4-fold improvement in detection sensitivity.

HPLC vs CE LOD

Head-to-head

HPLC LOD 1.5 mg/kg; CE LOD 6 mg/kg

4-fold higher sensitivity reported

Reported higher method sensitivity supports quantitative food analysis.

OPA derivatization, fluorescence detection.

Evidence Dimension	Limit of Detection (LOD) for Tyramine
Target Compound Data	HPLC LOD = 1.5 mg/kg
Comparator Or Baseline	CE LOD = 6 mg/kg
Quantified Difference	4-fold lower LOD for HPLC
Conditions	Food samples (e.g., cheese, sausage), pre-column OPA derivatization, fluorescence detection for HPLC

Why This Matters

For quality control and research laboratories requiring precise, low-level quantification of tyramine (e.g., in fermented foods or biological samples), selection of the HPLC method is essential to achieve the necessary sensitivity and avoid false negatives, thereby ensuring data integrity and regulatory compliance.

• [1] Lange, J., Thomas, K., & Wittmann, C. (2002). Comparison of a capillary electrophoresis method with high-performance liquid chromatography for the determination of biogenic amines in various food samples. Journal of Chromatography B, 779(2), 229-239. View Source

Optimal Application Scenarios for Tyramine (CAS 51-67-2) Based on Verified Differential Evidence

TAAR1 Agonist Screening and Trace Amine Neuropharmacology

Use tyramine as a high-affinity, high-potency reference agonist for TAAR1 in receptor binding and functional cAMP accumulation assays. Its 12.4-fold higher affinity and 31-fold greater potency compared to dopamine [1] make it the superior endogenous standard for validating assay sensitivity and characterizing novel TAAR1 ligands, where using a weaker agonist like dopamine would yield misleadingly low signals.

Tyrosinase Monophenolase Activity Assays and Inhibitor Screening

Employ tyramine as a monophenolic substrate in tyrosinase kinetic assays. Its intermediate catalytic efficiency (kcat/Km = 55 s⁻¹ mM⁻¹) and robust solubility overcome the limitations of L-tyrosine (poor solubility and 12.8-fold lower efficiency) [2]. This enables reliable, high-throughput screening of skin-whitening agents and characterization of polyphenol oxidase enzymes.

Investigating Novel Vascular Trace Amine Receptors

Utilize tyramine as a pharmacological tool to probe non-adrenergic vasorelaxation pathways in isolated tissue preparations. Its distinct rank order of potency, which is significantly greater than that of synephrine and octopamine [3], is critical for defining the pharmacology of proposed "tyramine receptors" and differentiating them from classic adrenoceptors or TAAR1.

Sensitive HPLC-Based Food Quality and Safety Analysis

Prioritize tyramine as an analytical standard in HPLC-based methods for quantifying biogenic amines in fermented foods (cheese, sausage, beer). The method's 4-fold lower limit of detection (1.5 mg/kg) compared to capillary electrophoresis (6 mg/kg) [4] is essential for meeting stringent food safety regulations and for research into the relationship between tyramine levels and product quality.

Application

Selection Property

Validation Focus

TAAR1 agonist screening and trace amine pharmacology

Endogenous TAAR1 agonist with reported higher affinity and potency vs. dopamine

cAMP accumulation assay sensitivity and ligand characterization

Tyrosinase monophenolase activity assays

Monophenolic substrate with reported intermediate catalytic efficiency

Monophenolase cycle kinetics and inhibitor screening

Novel vascular trace amine receptor studies

Distinct vasorelaxant rank order (non-adrenergic)

Receptor pharmacology differentiation from adrenoceptors and TAAR1

Biogenic amine quantification in food and beverages

HPLC-based detection with reported lower LOD vs. CE

Method sensitivity for regulatory and quality research contexts

• [1] Borowsky, B., et al. (2001). Trace amines: Identification of a family of mammalian G protein-coupled receptors. Proceedings of the National Academy of Sciences, 98(16), 8966-8971. View Source
• [2] Molitor, C., et al. (2020). Identification of the amino acid position controlling the different enzymatic activities in walnut tyrosinase isoenzymes (jrPPO1 and jrPPO2). Scientific Reports, 10(1), 2278. View Source
• [3] Varma, D. R., & Chemtob, S. (1995). Characterization of the vasorelaxant activity of tyramine and other phenylethylamines in rat aorta. Canadian Journal of Physiology and Pharmacology, 73(6), 742-746. View Source
• [4] Lange, J., Thomas, K., & Wittmann, C. (2002). Comparison of a capillary electrophoresis method with high-performance liquid chromatography for the determination of biogenic amines in various food samples. Journal of Chromatography B, 779(2), 229-239. View Source